Cas no 1379586-00-1 (4-Amino-3-bromo-5-fluorobenzaldehyde)

4-Amino-3-bromo-5-fluorobenzaldehyde is a halogenated aromatic aldehyde with a molecular formula of C₇H₅BrFNO. This compound features a reactive aldehyde group, an amino substituent, and bromo-fluoro functionalization, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern enables selective modifications, particularly in pharmaceutical and agrochemical applications. The presence of both electron-donating (amino) and electron-withdrawing (bromo, fluoro) groups enhances its utility in cross-coupling reactions and as a building block for heterocyclic frameworks. The compound’s high purity and stability under controlled conditions ensure reliable performance in research and industrial processes. Proper handling is advised due to potential sensitivity to light and moisture.

4-Amino-3-bromo-5-fluorobenzaldehyde structure

1379586-00-1 structure

Product Name:4-Amino-3-bromo-5-fluorobenzaldehyde

CAS No:1379586-00-1

MF:C₇H₅BrFNO

MW:218.023104429245

CID:4727190

PubChem ID:71721411

Update Time:2025-05-27

4-Amino-3-bromo-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Amino-3-bromo-5-fluorobenzaldehyde
- FCH2496472
- AX8260686
- Inchi： 1S/C7H5BrFNO/c8-5-1-4(3-11)2-6(9)7(5)10/h1-3H,10H2
- InChI Key： HHAOUSFWMSPBAB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=O)C=C(C=1N)F

Computed Properties

Exact Mass: 216.95385g/mol
Monoisotopic Mass: 216.95385g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.1
XLogP3: 1.5

4-Amino-3-bromo-5-fluorobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019144229-1g	4-Amino-3-bromo-5-fluorobenzaldehyde	1379586-00-1	95%	1g	400.00 USD	2021-06-16
Crysdot LLC	CD12147017-5g	4-Amino-3-bromo-5-fluorobenzaldehyde	1379586-00-1	95+%	5g	$746	2024-07-23